Cas no 10564-55-3 (1-isocyanatomethanesulfonyl-4-methylbenzene)

• Product Name: 1-isocyanatomethanesulfonyl-4-methylbenzene
• CAS No: 10564-55-3
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD24450416
• CID: 1158028
• PubChem ID: 11789078
• Update Time: 2025-04-20

1-isocyanatomethanesulfonyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethylsulfonyl)-4-methylbenzene
• p-toluenesulfonylmethyl isocyanate
• AGN-PC-00G6VC
• p-tolylsulfonylmethyl isocyanide
• toluene-4-sulfonylmethylisocyanide
• (p-tolylsulfonyl)methylisocyanate
• tosylmethylisocyanate
• CTK0G5026
• Benzene, 1-[(isocyanatomethyl)sulfonyl]-4-methyl-
• 1-(isocyanomethylsulfonyl)-4-methylbenzene
• 1-isocyanatomethanesulfonyl-4-methylbenzene
• EN300-8758382
• TosCH2NCO
• tosylmethyl-isocyanate
• 4-toluenesulfonylmethyl isocyanate
• IAYSDKUKIIYRRA-UHFFFAOYSA-N
• 10564-55-3
• p-toluenesufonylmethylisocyanate
• tosylmethyl isocyanate
• p-toluenesulfonylmethylisocyanate
• DTXSID10472693
• 1-((Isocyanatomethyl)sulfonyl)-4-methylbenzene
• SCHEMBL276310
• tosyl-methyl isocyanate

• MDL： MFCD24450416
• Inchi： 1S/C9H9NO3S/c1-8-2-4-9(5-3-8)14(12,13)7-10-6-11/h2-5H,7H2,1H3
• InChI Key： IAYSDKUKIIYRRA-UHFFFAOYSA-N
• SMILES： S(CN=C=O)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 211.03037
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds